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For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Elevenostat
(also known as JB3-22), a selective HDAC11 inhibitor. Adherence to these procedures is
essential for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Immediate Precautions

Elevenostat is a potent bioactive small molecule intended for research use only.[1][2] As a
selective Histone Deacetylase (HDAC) inhibitor, it is designed to induce cellular processes
such as apoptosis, particularly in cancer cells.[2][3] Due to its mechanism of action, it should be
handled as a potentially hazardous compound. The primary routes of occupational exposure
are inhalation of the solid powder, and skin or eye contact with the solid or dissolved form. The
solvent, Dimethyl Sulfoxide (DMSOQ), is readily absorbed through the skin and can carry
dissolved chemicals into the body.

Personal Protective Equipment (PPE)

All personnel must wear the following minimum PPE when handling Elevenostat powder or
solutions.
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PPE Category Specification Rationale

) o Prevents skin contact. Double-
) Double-gloving with nitrile o )
Hand Protection gloving is required when
gloves. )
handling potent compounds.

ANSI Z87.1-rated safety Protects eyes from dust
Eye Protection glasses with side shields or particles and splashes of the
chemical splash goggles. DMSO solution.
] A fully buttoned laboratory Prevents contamination of
Body Protection ]
coat. personal clothing.

Required when handling the
) ) A NIOSH-approved N95 powder form outside of a
Respiratory Protection ) ) - )
respirator or higher. certified chemical fume hood to

prevent inhalation.

Step-by-Step Handling and Experimental Protocol

This protocol outlines the essential steps for safely preparing and using Elevenostat in a
laboratory setting.

Preparation of Stock Solution

e Preparation: All work with solid Elevenostat must be conducted in a certified chemical fume
hood or a similar ventilated enclosure.

» Weighing: Use a dedicated and calibrated microbalance within the fume hood. Handle the
vial with care, as small volumes of the solid may be entrapped in the cap.[1] Briefly
centrifuge the vial before opening to collect all powder at the bottom.

o Dissolution: Elevenostat is soluble in DMSO.[1][4] Slowly add the required volume of DMSO
to the vial to achieve the desired stock concentration. To aid dissolution, the solution can be
gently heated to 37°C and sonicated.

o Storage: Store the stock solution at -20°C for short-term (up to 1 month) or -80°C for long-
term (up to 6 months) storage.[3] Protect from light and air.[1]
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Use in Cell-Based Assays

 Dilution: Prepare working dilutions from the stock solution in appropriate cell culture media.

o Cell Treatment: Add the diluted Elevenostat solution to your cell cultures.

¢ Incubation: Incubate the treated cells for the desired experimental duration.

o Post-Treatment: Handle all treated cells, media, and labware as potentially hazardous waste.
Spill and Exposure Management

In Case of a Spill:

Evacuate the immediate area.

If the spill is large, alert laboratory personnel and the safety officer.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for hazardous waste disposal.

Clean the spill area with soap and water.
In Case of Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with water from an emergency eyewash station for at
least 15 minutes.

 Inhalation: Move to fresh air immediately.

e Seek medical attention for any exposure.

Disposal Plan

All materials contaminated with Elevenostat are considered hazardous chemical waste.
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e Solid Waste: This includes contaminated gloves, pipette tips, vials, and absorbent materials.

Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing Elevenostat and DMSO must be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.

o Disposal Method: All Elevenostat waste, including DMSO solutions, should be disposed of

through your institution's hazardous waste program, typically via chemical incineration.[5]

Quantitative Data and Properties

Property Value Source
Chemical Name Elevenostat (JB3-22) [1][4]
Molecular Formula C16H17N304 [4]
Molecular Weight 315.32 g/mol [4]
Appearance White solid [1]
Solubility Soluble in DMSO [1114]
ICso 0.235 pM for HDAC11 [2][3]
_ -20°C, protect from air and
Storage (Solid) ] [1]
light
_ -20°C (1 month), -80°C (6
Storage (in DMSO) [3]
months)
Not established. Handle as a
) o potent compound with
Occupational Exposure Limit N/A

appropriate engineering

controls.

Visualizations

Experimental Workflow for Handling Elevenostat
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Caption: Workflow for the safe handling of Elevenostat from preparation to disposal.
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Caption: Elevenostat inhibits HDAC11, leading to changes in gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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